Cas no 186901-48-4 (Cortistatin-14)

Cortistatin-14 Properties

Names and Identifiers

• (D-BPA13,TYR19)-MELANIN-CONCENTRATING HORMONE (HUMAN, MOUSE, RAT)
• Cortistatin 14
• Cortistatin-14
• Cortistatin-14 (mouse, rat)
• Cortistatin-14 (mouse, rat) (Des-Ala1,Pro2,Ser12)-Somatostatin-14-Lys
• L-Lysinamide,L-prolyl-L-cysteinyl-L-lysyl-L-asparaginyl-L-phenylalanyl-L-phenylalanyl-L-trypto...
• L-Lysinamide,L-prolyl-L-cysteinyl-L-lysyl-L-asparaginyl-L-phenylalanyl-L-phenylalanyl-L-tryptophyl-L-lysyl-L-threonyl-L-pheny
• PRO-CYS-LYS-ASN-PHE-PHE-TRP-LYS-THR-PHE-SER-SER-CYS-LYS(DISULFIDE BRIDGE:CYS2-CYS13)
• PRO-CYS-LYS-ASN-PHE-PHE-TRP-LYS-THR-PHE-SER-SER-CYS-LYS: PCKNFFWKTFSSCKDISULFIDE BRIDGE CYS2-CYS13
• CST-14
• Pro-Cys-Lys-Asn-Phe-Phe-Trp-Lys-Thr-Phe-Ser-Ser-Cys-Lys [Disulfide bridge: 2–13]
• 2-L-Proline-14a-L-lysinamide-2-14-somatostatin (Petromyzon marinus)
• CST-14 (RAT)
• CORTISTATIN (RAT)
• CORTISTATIN (16-29)
• Cortistatin14,Cortista
• M.W. 1721.04 C81H113N19O19S2
• (DES-ALA1,PRO2,SER12)-SOMATOSTATIN-14-LYS
• 13)-disulfide
• cortistatin14
• BDBM85324
• Cortistatin-14, >=97% (HPLC)
• NCGC00167271-01
• CS-0029008
• CHEMBL5192321
• PUBCHEM_16133803
• CAS_186901-48-4
• 186901-48-4
• HY-P1212
• AKOS024457590
• cortistatin
• DTXSID00583202
• 193829-96-8
• Corticostatin-14
• Cortistatin 14, human, rat
• Cortistatin-14 (trifluoroacetate salt)
• AS-79557
• L000204
• 6-amino-2-[[19,34-bis(4-aminobutyl)-31-(2-amino-2-oxoethyl)-13,25,28-tribenzyl-16-(1-hydroxyethyl)-7,10-bis(hydroxymethyl)-22-(1H-indol-3-ylmethyl)-6,9,12,15,18,21,24,27,30,33,36-undecaoxo-37-(pyrrolidine-2-carbonylamino)-1,2-dithia-5,8,11,14,17,20,23,26,29,32,35-undecazacyclooctatriacontane-4-carbonyl]amino]hexanoic acid
• +Expand

• MDL： MFCD01075120
• InChIKey： DDRPLNQJNRBRNY-WYYADCIBSA-N
• Inchi： InChI=1S/C81H113N19O19S2/c1-46(103)67-80(117)95-59(38-49-24-9-4-10-25-49)73(110)96-62(42-101)76(113)97-63(43-102)77(114)99-65(79(116)90-56(81(118)119)30-15-18-34-84)45-121-120-44-64(98-68(105)53-31-19-35-86-53)78(115)89-54(28-13-16-32-82)69(106)94-61(40-66(85)104)75(112)92-57(36-47-20-5-2-6-21-47)71(108)91-58(37-48-22-7-3-8-23-48)72(109)93-60(39-50-41-87-52-27-12-11-26-51(50)52)74(111)88-55(70(107)100-67)29-14-17-33-83/h2-12,20-27,41,46,53-65,67,86-87,101-103H,13-19,28-40,42-45,82-84H2,1H3,(H2,85,104)(H,88,111)(H,89,115)(H,90,116)(H,91,108)(H,92,112)(H,93,109)(H,94,106)(H,95,117)(H,96,110)(H,97,113)(H,98,105)(H,99,114)(H,100,107)(H,118,119)/t46-,53+,54+,55+,56+,57+,58+,59+,60+,61+,62+,63+,64+,65+,67+/m1/s1
• SMILES： C[C@H]([C@H]1C(=O)N[C@@H](CC2=CC=CC=C2)C(=O)N[C@@H](CO)C(=O)N[C@@H](CO)C(=O)N[C@H](C(N[C@H](C(=O)O)CCCCN)=O)CSSC[C@H](NC([C@H]2NCCC2)=O)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CC2=CC=CC=C2)C(=O)N[C@@H](CC2=CC=CC=C2)C(=O)N[C@@H](CC2C3=C(C=CC=C3)NC=2)C(=O)N[C@@H](CCCCN)C(=O)N1)O

Computed Properties

• Exact Mass: 1719.79000
• Hydrogen Bond Donor Count: 23
• Hydrogen Bond Acceptor Count: 25
• Rotatable Bond Count: 30
• Monoisotopic Mass: 1719.79015480g/mol
• Heavy Atom Count: 121
• Complexity: 3400
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.7
• Tautomer Count: 1000
• Surface Charge: 0
• Topological Polar Surface Area: 676Ų

Experimental Properties

• LogP: 3.12890
• PSA: 675.86000
• Boiling Point: 1999.9±65.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 1163.3±34.3 °C
• Solubility: Soluble (170 g/l) (25 º C),
• Color/Form: No data available
• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),